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Compound of Interest

Compound Name: N-Acetyl-L-methionine-D3

Cat. No.: B12412049

Essential Safety and Handling of N-Acetyl-L-
methionine-D3

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides immediate safety,
operational, and disposal information for N--Acetyl-L-methionine-D3, a stable isotope-labeled
compound. The safety protocols for this deuterated compound are identical to its unlabeled
counterpart, N-Acetyl-L-methionine, as the isotopic labeling does not alter its chemical
reactivity or toxicity. This substance is classified as a skin, eye, and respiratory irritant.[1][2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
potential exposure. The following PPE is mandatory when handling N-Acetyl-L-methionine-D3
in its powder form.
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PPE Category Item Specification

Must meet EN 166 (EU) or
ANSI z87.1 (US) standards.
Goggles are preferred to
provide a better seal against
Eye and Face Protection Safety Glasses or Goggles dust particles.[3] A face shield
should be used in addition to
goggles when there is a
significant risk of splashing.[4]

[5]

Nitrile gloves are a suitable

choice for protection against

incidental contact.[3][4] Always
i ) ) inspect gloves for tears or

Hand Protection Chemical-Resistant Gloves

punctures before use and

practice proper glove removal

technique to avoid skin

contamination.[6]

A long-sleeved lab coat should
be worn and kept buttoned to
protect skin and clothing from
Body Protection Laboratory Coat contamination.[5][7] For tasks
with a higher risk of spills, a
chemically resistant apron may

be worn over the lab coat.

For operations that may

generate significant dust, a

dust mask (e.g., N95) should
) ) ) be used.[6] In cases of poor

Respiratory Protection Dust Mask or Respirator o )

ventilation or high

concentrations of airborne

particles, a respirator may be

necessary.[4]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity
of the experiment.

1. Preparation and Area Setup:
» Designate a specific area for handling N-Acetyl-L-methionine-D3.

e Ensure the work area, preferably a chemical fume hood or a powder weighing station, is
clean and uncluttered.[8]

» Cover the work surface with disposable bench paper to easily contain and clean up any
spills.

o Ensure that an eyewash station and safety shower are readily accessible.[1]
2. Weighing the Compound:

o Perform all weighing operations within a certified chemical fume hood or a powder weighing
station to control airborne particles.[8][9]

o Use an analytical balance with a draft shield. Close the doors of the draft shield during
measurement to ensure accuracy.[10]

o Use a clean, appropriately sized weigh boat or weighing paper.[9][10]

» To prevent contamination of the stock container, never return excess compound to the
original bottle.[11]

o Carefully transfer the desired amount of powder using a clean spatula. Avoid creating dust
clouds by handling the powder gently.

e Once the desired amount is weighed, securely cap the stock container and the container
with the weighed powder.
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. Solution Preparation:
If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing.
If the solvent is volatile, ensure this step is also performed in a fume hood.

Cap the container and mix by gentle swirling or using a vortex mixer until the solid is fully

dissolved.
. Post-Handling and Cleanup:

Wipe down the balance and surrounding work surfaces with a damp cloth or a suitable
cleaning agent.

Dispose of all contaminated materials, including bench paper, gloves, and weigh boats, in
the designated chemical waste container.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of N-Acetyl-L-methionine-D3 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

e Solid Waste:

o Unused or excess N-Acetyl-L-methionine-D3 powder should be collected in a clearly
labeled, sealed container for hazardous chemical waste.

o Contaminated disposables such as gloves, weigh boats, and bench paper should also be
placed in this container.

e Liquid Waste:

o Solutions of N-Acetyl-L-methionine-D3 should be collected in a labeled, sealed container
for hazardous liquid chemical waste.
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o Do not pour solutions down the drain unless specifically permitted by your institution's
environmental health and safety office.

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous liquid waste.

o After rinsing, the container can be disposed of in the regular trash, provided the label is
defaced or removed.[12]

o Waste Pickup:

o All hazardous waste must be disposed of through a licensed chemical waste disposal
company.[6] Follow your institution's procedures for scheduling a waste pickup.

Quantitative Data

Property Value

Molecular Formula C7H10D3NOs3S

Molecular Weight 194.26 g/mol [13]

Melting Point 103-109°CJ[2][6]

Appearance Off-white to white crystalline powder[1][2][6]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of N-Acetyl-L-
methionine-D3, from receiving the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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